3-[2-(cyclohexylthio)-1H-benzimidazol-1-yl]propanoic acid

• IUPAC Name: 3-(2-cyclohexylsulfanylbenzimidazol-1-yl)propanoic acid
• InChI: InChI=1S/C16H20N2O2S/c19-15(20)10-11-18-14-9-5-4-8-13(14)17-16(18)21-12-6-2-1-3-7-12/h4-5,8-9,12H,1-3,6-7,10-11H2,(H,19,20)
• InChI Key: RIRVBNUFCXDFFO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)SC2=NC3=CC=CC=C3N2CCC(=O)O
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

3-[2-(cyclohexylthio)-1H-benzimidazol-1-yl]propanoic acid is a compound with a benzimidazole backbone, known for its versatile chemical and biological activities. Its synthesis and applications in various scientific fields highlight its importance. The compound's structure facilitates a range of chemical reactions and modifications, allowing for the exploration of its physical and chemical properties.

Synthesis Analysis

The synthesis of benzimidazole derivatives, including our compound of interest, often involves condensation reactions. For instance, Ghandi et al. (2011) demonstrated a novel method for the synthesis of benzimidazole-fused 1,4-diazepine-5-ones, showcasing the versatility of benzimidazole derivatives in chemical synthesis (Ghandi, Zarezadeh, & Taheri, 2011).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives has been extensively studied, revealing intricate details about their intermolecular interactions. Adardour et al. (2023) provided insights into the crystal structure and DFT calculations of a related benzimidazole compound, emphasizing the importance of structural analysis in understanding chemical behavior (Adardour et al., 2023).

Chemical Reactions and Properties

Benzimidazole compounds engage in a variety of chemical reactions, influenced by their unique structural features. Marandi (2018) explored the condensation reactions of benzimidazole derivatives, shedding light on their chemical versatility and reactivity (Marandi, 2018).

Physical Properties Analysis

The physical properties of benzimidazole derivatives, including melting points, solubility, and crystalline structure, are crucial for their practical applications. Studies like those conducted by Liu Jianhong (2010) on the synthesis and crystal structure of related compounds under microwave irradiation provide valuable data on these properties (Liu Jianhong, 2010).